Cas no 1421476-29-0 (N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-sulfonamide)

• Product Name: N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-sulfonamide
• CAS No: 1421476-29-0
• MF: C₁₆H₂₃N₅O₃S
• MW: 365.450521707535
• CID: 6118063
• PubChem ID: 71793706
• Update Time: 2025-07-14

N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-sulfonamide
• N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-1,2,4-triazol-3-yl)piperidine-1-sulfonamide
• VU0540824-1
• 1421476-29-0
• F6246-2531
• AKOS024544094

• Inchi： 1S/C16H23N5O3S/c1-18(2)25(23,24)20-11-9-13(10-12-20)15-17-19(3)16(22)21(15)14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3
• InChI Key： FHCVFMXJAFZDTL-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCC(C2N(C3=CC=CC=C3)C(=O)N(C)N=2)CC1

Computed Properties

• Exact Mass: 365.15216079g/mol
• Monoisotopic Mass: 365.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-sulfonamide

Introduction to N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-sulfonamide (CAS No. 1421476-29-0)

N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-sulfonamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1421476-29-0, represents a unique blend of structural and functional attributes that make it a promising candidate for various therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a sulfonamide moiety and a triazolone ring, which contribute to its potential biological activity.

The sulfonamide group is well-known for its role in medicinal chemistry, often serving as a pharmacophore in drugs targeting bacterial infections, inflammation, and other diseases. In the case of N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-sulfonamide, the presence of this group suggests potential interactions with biological targets that could modulate cellular processes. Furthermore, the triazolone ring adds another layer of complexity to the molecule, potentially enhancing its binding affinity and selectivity towards specific receptors or enzymes.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple targets simultaneously. The structural features of N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-y)piperidine-1-sulfonamide make it a candidate for such an approach. For instance, the combination of the sulfonamide and triazolone moieties could allow the compound to influence multiple pathways involved in disease mechanisms.

In the context of current research, there is growing interest in developing novel scaffolds that can exhibit enhanced pharmacological properties. The unique structural framework of N,N-dimethyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol^-3yloxy]piperidine-1-sulfonamide (CAS No. 142147629-0) aligns well with this trend. Its ability to engage with various biological targets suggests that it could be developed into a lead compound for further optimization.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the sulfonamide group typically involves reactions such as sulfonylation followed by nucleophilic substitution or condensation reactions. The triazolone ring formation is often achieved through cyclization reactions involving azides and aldehydes or ketones under specific conditions. These synthetic strategies highlight the need for expertise in organic chemistry to successfully prepare this complex molecule.

Evaluation of the pharmacological potential of N,N-dimethyl-[... requires rigorous testing in vitro and in vivo. In vitro studies often involve assays to assess binding affinity to target proteins or enzymes, as well as cytotoxicity assays to evaluate potential side effects. In vivo studies may include animal models to investigate efficacy and safety profiles. The results from these studies will provide valuable insights into the therapeutic potential of this compound and guide further development efforts.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N,N-dimethyl-[... (CAS No. 1421476²⁹). Molecular docking simulations can predict how this compound interacts with biological targets at an atomic level, providing a rational basis for designing experiments. Additionally, virtual screening techniques can rapidly sift through large libraries of compounds to identify those with optimal properties for further investigation.

The sulfonamide moiety in particular has been extensively studied for its role in drug design due to its ability to form hydrogen bonds with biological targets. This property makes it an attractive feature for designing molecules with high binding affinity and selectivity. In the case of N,N-dimethyl-[... (CAS No. 1421476) , the sulfonamide group is positioned strategically within the molecule to interact effectively with potential targets.

The triazolone ring adds another layer of complexity to the molecule's pharmacological profile. Triazolones are known for their stability and ability to engage with various biological systems due to their rigid structure and electronic properties. The presence of this moiety in N,N-dimethyl-[... suggests that it may exhibit unique interactions compared to other sulfonamides without this structural element.

In conclusion, N,N-dimethyl-[...] (CAS No. 1421476) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activity. The combination of a sulfonamide group and a triazolone ring provides multiple opportunities for interaction with biological targets, making it a multifunctional compound with therapeutic potential. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties through structural modifications.